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Compound of Interest

Compound Name: 3-Cyanobenzoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the core physical properties of 3-
Cyanobenzoic acid (CAS No: 1877-72-1), a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and specialty polymers. This document consolidates essential
guantitative data into a clear tabular format and outlines standardized experimental protocols
for the determination of these properties. Furthermore, a representative synthesis workflow is
visualized to illustrate its production logic, adhering to stringent formatting requirements for
clarity and technical accuracy. This guide is intended to serve as a foundational resource for
professionals in research, development, and quality control.

Core Physical and Chemical Properties

3-Cyanobenzoic acid, also known as m-cyanobenzoic acid or 3-carboxybenzonitrile, is an
aromatic carboxylic acid featuring both a cyano and a carboxylic acid functional group. This
unique structure makes it a valuable building block in organic synthesis. The compound
typically appears as a white to off-white crystalline solid.[1]

Quantitative Data Summary

The physical properties of 3-Cyanobenzoic acid are summarized in the table below. Data has
been compiled from various chemical suppliers and databases.
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Property Value Citations

Identifiers

CAS Number 1877-72-1 [11121[31[4]

Molecular Formula CsHsNO2 [1112][4]1[5]

Molecular Weight 147.13 g/mol [21[41[5]
GYLKKXHEIFTJH-

InChIKey [61[7]
UHFFFAOYSA-N

_ C1=CC(=CC(=C1)C(=0)O)C#

Canonical SMILES N [6]

Physical Properties
White to off-white crystalline

Appearance [1112][8]
powder

Melting Point 217-224 °C [21[31[41[9]

Boiling Point 324.7 °C at 760 mmHg [8]

Density ~1.32 g/cm3 (estimate) [8]

Solubility & Partitioning

Water Solubility Sparingly soluble [10]
Slightly soluble in DMSO and

Organic Solvent Solubility Methanol; Soluble in polar [11[31[8]
organic solvents

pKa (at 25 °C) 3.60 [8][10]

LogP (Octanol/Water) 1.26 -1.48 [71[8]

Spectroscopic Data

1H NMR

Spectra available

[°]

IR Spectrum

Spectra available

[6]18]
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Experimental Protocols

While specific experimental reports for determining the physical properties of 3-Cyanobenzoic
acid are not widely published, the following sections describe standard methodologies that are
routinely applied for such characterizations.

Melting Point Determination

The melting point is a critical indicator of purity. A sharp melting range (typically 0.5-1.0°C) is
characteristic of a pure compound.[3] The capillary method using a melting point apparatus is
standard.

Protocol:

o Sample Preparation: A small amount of finely powdered, dry 3-Cyanobenzoic acid is
packed into a capillary tube (sealed at one end) to a height of 1-2 mm.[1][2]

o Apparatus Setup: The capillary tube is placed into the heating block of a melting point
apparatus, adjacent to a calibrated thermometer or temperature sensor.[3][11]

e Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point (217-224°C). The heating rate is then reduced to 1-2°C per minute to
ensure thermal equilibrium.[3][12]

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded.[1][11] The
melting range is reported as T1-T2. For a pure compound, this range should be narrow.

Solubility Determination

Qualitative solubility tests are performed to understand the polarity and functional groups of a
compound. As a carboxylic acid, 3-Cyanobenzoic acid's solubility is pH-dependent.

Protocol:

e Solvent Screening: In separate small test tubes, add ~25 mg of 3-Cyanobenzoic acid to
0.75 mL of various solvents (e.g., water, ethanol, diethyl ether, 5% aqg. HCI, 5% aq. NaOH,
5% aqg. NaHCOs).[13][14]
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e Mixing: Vigorously shake each tube at room temperature for 1-2 minutes.[10]
o Observation: Observe whether the solid dissolves completely.
o In water: Expected to be sparingly soluble.[10]
o In 5% HCI: Expected to be insoluble, as the acidic functional group remains protonated.

o In 5% NaOH and 5% NaHCOs: Expected to be soluble. The basic solutions deprotonate
the carboxylic acid (pKa = 3.60) to form the highly water-soluble sodium 3-cyanobenzoate
salt. Solubility in NaHCOs indicates a relatively strong acid.[10][13]

pKa Determination by Potentiometric Titration

The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in
solution. Potentiometric titration is a precise method for its determination.[15]

Protocol:

o Sample Preparation: Accurately weigh a sample of 3-Cyanobenzoic acid and dissolve it in a
known volume of deionized water, potentially with a co-solvent like ethanol if aqueous
solubility is low. A final concentration of approximately 0.01 M is typical.

« Titration Setup: Place the solution in a beaker with a magnetic stirrer. Calibrate a pH meter
with standard buffers (e.g., pH 4, 7, 10) and immerse the electrode in the solution.[16]

« Titration: Add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise
increments using a burette.[17] After each addition, allow the pH reading to stabilize and
record both the volume of titrant added and the corresponding pH.

o Data Analysis: Plot the measured pH (y-axis) versus the volume of NaOH added (x-axis) to
generate a titration curve.

o pKa Calculation: Determine the volume of NaOH required to reach the equivalence point (the
inflection point of the curve). The volume of NaOH at the half-equivalence point is then
located. According to the Henderson-Hasselbalch equation, at the half-equivalence point, the
pH is equal to the pKa of the acid.[15][18]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://web.williams.edu/wp-etc/chemistry/epeacock/EPL_CHEM_153/153-LABMAN_PDF_05/4-OrganicAcidID.pdf
https://www.benchchem.com/product/b045426?utm_src=pdf-body
https://www.creative-bioarray.com/support/protocol-for-determining-pka-using-potentiometric-titration.htm
https://www.pennwest.edu/_resources/docs/community/science-in-motion/c33-half-titration.pdf
https://web.williams.edu/wp-etc/chemistry/epeacock/EPL_CHEM_153/153-LABMAN_PDF_05/4-OrganicAcidID.pdf
https://pubs.acs.org/doi/10.1021/ed054p711
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow Visualization

3-Cyanobenzoic acid can be produced via a two-step process starting from 3-cyanotoluene.
The following diagram illustrates this common industrial synthesis pathway, which involves
chlorination followed by oxidation.[19]

Synthesis Workflow for 3-Cyanobenzoic Acid

3-Cyanotoluene

3-(Chloromethyl)benzonitrile

H:0
(Catalysts, Phase Transfer)

3-Cyanobenzoic Acid

Click to download full resolution via product page

Caption: A two-step synthesis of 3-Cyanobenzoic acid from 3-cyanotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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